Cas no 446276-13-7 (2-{3-Chloro-5-(trifluoromethyl)-2-pyridinyl-amino}acetohydrazide)

• Product Name: 2-{3-Chloro-5-(trifluoromethyl)-2-pyridinyl-amino}acetohydrazide
• CAS No: 446276-13-7
• MF: C₈H₈ClF₃N₄O
• MW: 268.623530387878
• MDL: MFCD00141298
• CID: 3060961
• PubChem ID: 2773860
• Update Time: 2025-06-28

2-{3-Chloro-5-(trifluoromethyl)-2-pyridinyl-amino}acetohydrazide Chemical and Physical Properties

Names and Identifiers

• 2-((3-Chloro-5-(trifluoromethyl)pyridin-2-yl)amino)acetohydrazide
• 2-{[3-chloro-5-(trifluoromethyl)pyridin-2-yl]amino}acetohydrazide
• 446276-13-7
• 2-([3-chloro-5-(trifluoromethyl)-2-pyridinyl]amino)acetohydrazide
• DTXSID601180526
• N-[3-Chloro-5-(trifluoromethyl)-2-pyridinyl]glycine hydrazide
• CS-0315933
• AKOS005069432
• 2-{[3-chloro-5-(trifluoromethyl)-2-pyridinyl]amino}acetohydrazide
• SB86040
• 2-{[3-Chloro-5-(trifluoromethyl)-2-pyridinyl]-amino}acetohydrazide
• MFCD00141298
• 2-[3-chloro-5-(trifluoromethyl)pyridin-2-ylamino]acetohydrazide
• 11F-003
• WSA27613
• 2-[[3-chloro-5-(trifluoromethyl)pyridin-2-yl]amino]acetohydrazide
• 2-{3-Chloro-5-(trifluoromethyl)-2-pyridinyl-amino}acetohydrazide

• MDL： MFCD00141298
• Inchi： 1S/C8H8ClF3N4O/c9-5-1-4(8(10,11)12)2-14-7(5)15-3-6(17)16-13/h1-2H,3,13H2,(H,14,15)(H,16,17)
• InChI Key： CRVANXHJWKAGIZ-UHFFFAOYSA-N
• SMILES： ClC1=CC(C(F)(F)F)=CN=C1NCC(NN)=O

Computed Properties

• Exact Mass: 268.0338731g/mol
• Monoisotopic Mass: 268.0338731g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 80Ų

Experimental Properties

• Melting Point: 161-163°C

2-{3-Chloro-5-(trifluoromethyl)-2-pyridinyl-amino}acetohydrazide Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Additional information on 2-{3-Chloro-5-(trifluoromethyl)-2-pyridinyl-amino}acetohydrazide

Introduction to 2-{3-Chloro-5-(trifluoromethyl)-2-pyridinyl-amino}acetohydrazide (CAS No. 446276-13-7)

2-{3-Chloro-5-(trifluoromethyl)-2-pyridinyl-amino}acetohydrazide, with the CAS number 446276-13-7, is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a chloro-substituted pyridine ring and a trifluoromethyl group, making it a valuable candidate for various biological and therapeutic applications.

The chemical structure of 2-{3-Chloro-5-(trifluoromethyl)-2-pyridinyl-amino}acetohydrazide consists of a pyridine ring with a chlorine atom at the 3-position and a trifluoromethyl group at the 5-position. The amino group is attached to the 2-position of the pyridine ring, and the acetohydrazide moiety is linked to this amino group. This combination of functional groups imparts unique chemical properties that are crucial for its biological activity and potential therapeutic applications.

Recent studies have highlighted the potential of 2-{3-Chloro-5-(trifluoromethyl)-2-pyridinyl-amino}acetohydrazide in various areas of medicinal chemistry. One notable application is its use as an inhibitor of specific enzymes involved in disease pathways. For instance, research has shown that this compound exhibits potent inhibitory activity against certain kinases, which are key targets in cancer therapy. The ability to selectively target these kinases can lead to more effective and less toxic treatments for various types of cancer.

In addition to its potential as an enzyme inhibitor, 2-{3-Chloro-5-(trifluoromethyl)-2-pyridinyl-amino}acetohydrazide has also been investigated for its anti-inflammatory properties. Inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease, are characterized by chronic inflammation that can lead to tissue damage and functional impairment. Studies have demonstrated that this compound can effectively reduce inflammation by modulating the activity of pro-inflammatory cytokines and other mediators of inflammation.

The pharmacokinetic properties of 2-{3-Chloro-5-(trifluoromethyl)-2-pyridinyl-amino}acetohydrazide have also been extensively studied. Research has shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties, which are essential for its use as a therapeutic agent. The compound's high bioavailability and long half-life make it suitable for oral administration, which is a significant advantage in drug development.

Clinical trials are currently underway to evaluate the safety and efficacy of 2-{3-Chloro-5-(trifluoromethyl)-2-pyridinyl-amino}acetohydrazide in various therapeutic settings. Preliminary results from these trials have been promising, with the compound demonstrating good tolerability and significant therapeutic effects in preclinical models. These findings have paved the way for further clinical development and potential approval as a new drug candidate.

The synthesis of 2-{3-Chloro-5-(trifluoromethyl)-2-pyridinyl-amino}acetohydrazide involves several well-established chemical reactions. The key steps include the preparation of the chloro-substituted pyridine derivative, followed by the introduction of the trifluoromethyl group and the formation of the acetohydrazide moiety. These synthetic methods are scalable and can be adapted for large-scale production, making it feasible to manufacture this compound for clinical use.

In conclusion, 2-{3-Chloro-5-(trifluoromethyl)-2-pyridinyl-amino}acetohydrazide (CAS No. 446276-13-7) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure, favorable pharmacokinetic properties, and demonstrated biological activity make it an attractive candidate for further development as a therapeutic agent. Ongoing research and clinical trials will continue to elucidate its full potential and pave the way for its use in treating various diseases.